Cas no 70625-38-6 (2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester)

• Product Name: 2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester
• CAS No: 70625-38-6
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 531089
• PubChem ID: 53655733
• Update Time: 2025-04-19

2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester
• methyl 3-[2-(bromomethyl)phenyl]prop-2-enoate
• AKOS005067635
• SCHEMBL6821249
• 70625-38-6

• Inchi： 1S/C11H11BrO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-7H,8H2,1H3
• InChI Key： APTKTAVEUREZBJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C=CC(=O)OC

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters